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Compound of Interest

Compound Name: Psi-DOM

Cat. No.: B3063821 Get Quote

Disclaimer: No specific safety data sheet (SDS) or comprehensive handling guide for the

research chemical Psi-DOM (2,6-dimethoxy-4-methylamphetamine) is publicly available. This

document provides essential safety and logistical information based on best practices for

handling potent, psychoactive research compounds and controlled substances. All procedures

must be conducted in a controlled laboratory setting by trained personnel and in accordance

with all applicable regulations. A thorough risk assessment should be performed before any

handling of this substance.

This guide is intended for researchers, scientists, and drug development professionals to foster

a culture of safety and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE) for Handling
Psi-DOM
The selection of appropriate PPE is the first line of defense against exposure to potent

compounds like Psi-DOM. The required level of PPE is dictated by the specific laboratory

procedure and the quantity of the substance being handled. A risk assessment is mandatory

before beginning any work.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with a face shield- Disposable

solid-front lab coat with tight-

fitting cuffs- Double-gloving

with chemical-resistant gloves

(e.g., nitrile)- Disposable

sleeves

High risk of aerosolization and

inhalation of potent solid

particles. Full respiratory and

skin protection is critical.

Solution Preparation and

Dilution

- Chemical fume hood-

Standard lab coat- Chemical

splash goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling solids,

but potential for splashes and

spills remains. Engineering

controls are the primary means

of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves for the solvent and

compound

Focus on preventing skin and

eye contact. The specific

procedure will dictate the level

of containment needed.

General Laboratory Operations
- Lab coat- Safety glasses-

Chemical-resistant gloves

Standard laboratory practice to

protect against incidental

contact with contaminated

surfaces.

Operational Plan for Handling Psi-DOM
A systematic workflow is crucial for safely managing potent research compounds from receipt

to disposal.
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Preparation

Execution

Post-Execution

Receipt & Inventory:
Log compound, verify container integrity,

and store in a secure, designated location.

Review Safety Information:
Consult analogous compound SDS,

conduct a risk assessment.

Prepare Work Area:
Ensure fume hood is certified,

decontaminate surfaces, prepare spill kit.

Don Appropriate PPE:
Select PPE based on the

risk assessment.

Weighing & Dispensing:
Perform in a certified chemical fume hood

or other containment device.

Solution Preparation:
Handle all solutions in a

certified chemical fume hood.

Experimental Use:
Follow approved protocols for

in vitro or in vivo studies.

Decontamination:
Clean all surfaces and equipment with
an appropriate deactivating solution.

Doff PPE:
Remove PPE in a designated area

to avoid cross-contamination.

Waste Disposal:
Dispose of all waste streams according
to institutional and regulatory guidelines.

Click to download full resolution via product page

Operational Workflow for Potent Compound Handling
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Disposal Plan for Psi-DOM and Contaminated
Materials
As a controlled substance analog, Psi-DOM and all materials contaminated with it must be

disposed of as hazardous waste in accordance with institutional, local, and federal regulations.

Under no circumstances should this material be disposed of in standard trash or down the

drain.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3063821?utm_src=pdf-body
https://www.benchchem.com/product/b3063821?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehs.stanford.edu/services/controlled-substance-disposal
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3063821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Disposal Procedure Rationale

Unused or Expired Psi-DOM

- Secure in a clearly labeled,

sealed container.- Transfer to a

licensed hazardous waste

disposal company or a reverse

distributor.[1]

Prevents diversion and

ensures environmentally

sound destruction of the active

compound.

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

Minimizes handling of

contaminated items and

prevents accidental exposure.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff to avoid self-

contamination.- Place in a

sealed bag or container

labeled as hazardous waste.

Assumes all disposable items

that have come into contact

with the compound are

contaminated.

Aqueous Waste Solutions

- Collect in a clearly labeled,

sealed, and chemically

compatible container.- Label

as "Hazardous Waste" with the

name and concentration of the

compound.

Prevents the release of the

active compound into the

water system.

Organic Waste Solutions

- Collect in a clearly labeled,

sealed, and chemically

compatible container.- Label

as "Hazardous Waste" with the

name and concentration of the

compound and the solvent.

Prevents the release of the

active compound and organic

solvents into the environment.

Experimental Protocols
Due to the lack of specific published experimental protocols for Psi-DOM, the following are

generalized procedures for the preparation of a stock solution, a common first step in many

research applications.
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Objective: To prepare a 10 mM stock solution of Psi-DOM in Dimethyl Sulfoxide (DMSO).

Materials:

Psi-DOM (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Vortex mixer

Appropriate glassware (e.g., volumetric flask)

Micropipettes

Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.

Assemble all necessary materials.

Don the appropriate PPE as outlined in the table above for "Solution Preparation and

Dilution."

Weighing:

Tare a clean, dry weigh boat on the analytical balance inside the fume hood.

Carefully weigh the desired amount of Psi-DOM. For a 1 mL 10 mM stock solution of Psi-
DOM (Molar Mass: 209.29 g/mol ), you would need 2.09 mg.

Record the exact weight.
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Dissolution:

Carefully transfer the weighed Psi-DOM to a 1.5 mL microcentrifuge tube or a small

volumetric flask.

Using a micropipette, add the calculated volume of DMSO to the tube or flask. For a 10

mM solution with 2.09 mg of Psi-DOM, you would add 1 mL of DMSO.

Cap the tube or flask securely.

Vortex the solution until the Psi-DOM is completely dissolved. Gentle warming may be

required for some compounds, but this should be determined on a case-by-case basis.

Storage and Labeling:

Store the stock solution in a clearly labeled container in a secure, designated location

(e.g., a locked freezer at -20°C or -80°C).

The label should include the compound name, concentration, solvent, date of preparation,

and the name of the preparer.

Cleanup:

Dispose of all contaminated materials (weigh boat, pipette tips, etc.) in the appropriate

hazardous waste stream.

Decontaminate the work surface and any equipment used.

Doff PPE in the designated area.

PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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